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Compound of Interest

Compound Name: Int-777

Cat. No.: B608109 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the dosage, administration

routes, and experimental protocols for the selective TGR5 agonist, Int-777, in various rat

models. The information is compiled from peer-reviewed research to guide the design and

execution of future studies.

Data Presentation: Int-777 Dosage and
Administration in Rats
The following table summarizes the quantitative data on Int-777 administration from key rat

studies. This allows for easy comparison of dosages and routes of administration across

different experimental models.
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Study

Focus
Rat Model

Administra

tion Route
Dosage Vehicle

Frequency

/Duration
Reference

Subarachn

oid

Hemorrhag

e

Sprague

Dawley
Intranasal

10, 30, and

90 µg/kg

(30 µg/kg

found to be

optimal)

10%

Dimethyl

Sulfoxide

(DMSO)

Single

dose 1

hour post-

SAH

[1]

Colonic

Secretion

(in vitro)

Not

specified

Serosal (on

stripped

distal

colon)

3, 10, 30,

60, and

100 µM

(significant

effect from

10 µM)

Not

specified

Applied

once to

Ussing

chamber

[2][3]

Diabetic

Retinopath

y

Sprague-

Dawley

Intravitreal

Injection

50 ng/µL (5

µL/eye)

Not

specified

Every 3

weeks for

14 weeks

[4]

Experimental Protocols
Detailed methodologies for key experiments cited in the literature are provided below.

Subarachnoid Hemorrhage (SAH) Model
This protocol describes the induction of SAH in rats and the subsequent administration of Int-
777 to assess its neuroprotective effects.[1]

a. Animal Model:

Adult male Sprague-Dawley rats (280-320g) are used.

Animals are housed with a 12-hour light/dark cycle with free access to food and water.

b. SAH Induction (Endovascular Perforation Model):

Anesthetize the rat (e.g., with isoflurane).
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Make a midline cervical incision and expose the common carotid artery (CCA), external

carotid artery (ECA), and internal carotid artery (ICA).

Ligate the distal ECA and the proximal CCA.

Introduce a sharpened nylon suture through the ECA stump into the ICA until resistance is

felt, indicating it has reached the anterior cerebral artery.

Advance the suture to perforate the artery, inducing SAH.

Withdraw the suture and close the incisions.

Sham-operated rats undergo the same procedure without arterial perforation.

c. Int-777 Administration (Intranasal):

One hour after SAH induction, anesthetize the rat.

Place the animal in a supine position.

Prepare a solution of Int-777 in 10% DMSO.

Administer a total volume of 30 µL of the Int-777 solution (at 10, 30, or 90 µg/kg) into the

nares, alternating 10 µL per naris every 5 minutes.

The vehicle control group receives 10% DMSO only.

d. Outcome Assessments (24 hours post-SAH):

Neurobehavioral Tests: Modified Garcia score and beam balance test.

Histology: TUNEL staining for apoptosis, Fluoro-Jade C staining for degenerating neurons,

and Nissl staining for neuronal survival.

Immunofluorescence: Staining for markers of oxidative stress (e.g., 8-OHdG) and specific

cell types (e.g., NeuN for neurons).
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Western Blot: Analysis of protein levels of TGR5, Bcl-2, Bax, and components of the

cAMP/PKCε/ALDH2 pathway in brain tissue homogenates.

Colonic Secretion Measurement (Ussing Chamber)
This in vitro protocol is used to assess the effect of Int-777 on epithelial ion transport in the rat

colon.[2][3][5]

a. Tissue Preparation:

Euthanize a male rat and excise the distal colon.

Open the colon along the mesenteric border and rinse with Krebs solution.

Strip off the seromuscular layer to obtain a mucosal-submucosal preparation.

b. Ussing Chamber Assay:

Mount the colonic tissue preparation in an Ussing chamber, separating the mucosal and

serosal sides.

Bathe both sides with Krebs solution, maintain at 37°C, and bubble with 95% O2/5% CO2.

Measure the short-circuit current (Isc), an indicator of net ion transport, using a voltage

clamp.

After a baseline stabilization period, add Int-777 (at concentrations from 3 µM to 100 µM) to

the serosal side of the chamber.

Record the change in Isc over time. A decrease in Isc indicates an anti-secretory effect.

Diabetic Retinopathy Model
This protocol outlines the induction of diabetes in rats and the long-term intravitreal

administration of Int-777 to evaluate its effects on the retina.[4]

a. Animal Model and Diabetes Induction:

Use Sprague-Dawley rats.
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Induce diabetes with a single intraperitoneal injection of streptozotocin (STZ) at 60 mg/kg.

Confirm diabetes by measuring blood glucose levels.

b. Int-777 Administration (Intravitreal):

One week after the onset of diabetes, begin Int-777 treatment.

Administer a 5 µL intravitreal injection of Int-777 solution (50 ng/µL) into one eye.

Repeat the injection every 3 weeks for a total of 14 weeks.

c. Outcome Assessments:

Western Blot: Analyze the expression of TGR5 and RhoA/ROCK signaling pathway proteins

in retinal tissue.

Immunofluorescence: Visualize the localization and expression of TGR5 in retinal sections.

Quantitative RT-PCR: Measure the mRNA levels of TGR5 in the retina.

Signaling Pathways and Experimental Workflows
The following diagrams, created using the DOT language, illustrate the signaling pathways

affected by Int-777 and a typical experimental workflow.
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Caption: Int-777 signaling pathway in a rat model of subarachnoid hemorrhage.
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Caption: Experimental workflow for Ussing chamber analysis of colonic secretion.
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Caption: General TGR5 signaling cascade initiated by Int-777.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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